Cas no 1805509-67-4 (6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805509-67-4
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892066
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-7(11)5-2-4(9(12,13)14)3(1-6(16)17)8(18)15-5/h2,7H,1H2,(H,15,18)(H,16,17)
• InChI Key： PILFLPXGBZSNEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)NC(C=1CC(=O)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid

Research Brief on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805509-67-4)

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid (CAS: 1805509-67-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethyl group and a difluoromethyl group, which are known to enhance metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating inflammatory diseases and metabolic disorders.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid involves multi-step organic reactions, including fluorination and carboxylation, to achieve the desired structural configuration. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for subsequent pharmacological evaluations. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity, ensuring its suitability for further studies.

Pharmacological studies have revealed that 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid exhibits potent anti-inflammatory and antioxidant activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown promise in modulating metabolic pathways, particularly those involved in glucose and lipid metabolism, suggesting potential applications in managing diabetes and obesity-related conditions.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid has favorable bioavailability and a relatively long half-life, which are advantageous for therapeutic use. However, further investigations are needed to assess its safety and efficacy in vivo, including potential toxicity and drug-drug interactions.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-3-acetic acid represents a promising candidate for the development of novel therapeutics targeting inflammatory and metabolic diseases. Its unique chemical structure and demonstrated pharmacological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its formulation, conducting rigorous clinical trials, and exploring its mechanisms of action at the molecular level.